N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzamide, also known as CTDP-1, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. It belongs to the class of quinolone derivatives and has shown promising results in various studies.
Scientific Research Applications
Cancer Research and Imaging : One significant application of related compounds is in cancer research, particularly in imaging tumor proliferation. For example, a derivative, 18F-ISO-1, has been used in PET imaging to evaluate tumor proliferation in patients with lymphoma, breast cancer, or head and neck cancer. This study found a significant correlation between 18F-ISO-1 uptake and Ki-67, a marker of proliferation, making it a promising agent for assessing the proliferative status of solid tumors (Dehdashti et al., 2013).
Anticonvulsant Agent : Research on derivatives of this compound includes exploring its potential as an anticonvulsant agent. One study synthesized various N-substituted 1,2,3,4-tetrahydroisoquinolines to explore structure-activity relationships, finding that certain derivatives exhibited high anticonvulsant activity, comparable to existing drugs in clinical trials (Gitto et al., 2006).
Sigma-2 Receptor Probes : The compound and its analogues have been studied as sigma-2 receptor probes. For instance, a study on N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide (RHM-1) found it to have a high affinity for sigma-2 receptors, suggesting its potential in studying sigma-2 receptors in vitro (Xu et al., 2005).
Local Anesthetic Activity : A study evaluating the local anesthetic activity of a series of synthesized 1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline alkaloid derivatives showed that these compounds displayed high local anesthetic activity, suggesting potential for further investigation as drug candidates (Azamatov et al., 2023).
Synthesis and Chemical Studies : The compound has also been the subject of various chemical synthesis studies, aiming to develop more practical and scalable synthetic routes for related molecules. These studies contribute to the broader understanding of the chemical properties and potential applications of the compound and its derivatives (Yoshida et al., 2014).
properties
IUPAC Name |
3,4-dimethoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O4/c1-15(2)11-12-25-19-8-7-18(13-16(19)6-10-22(25)26)24-23(27)17-5-9-20(28-3)21(14-17)29-4/h5,7-9,13-15H,6,10-12H2,1-4H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQTBQFYGEHPLIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.